Cas no 2171887-73-1 (3-{N-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}propanoic acid)
3-{N-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{N-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}propanoic acid
- 3-{N-ethyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid
- 2171887-73-1
- EN300-1555296
-
- Inchi: 1S/C27H30N2O5/c1-2-29(15-14-25(30)31)26(32)18-8-7-9-19(16-18)28-27(33)34-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-7,9-13,18-19,24H,2,8,14-17H2,1H3,(H,28,33)(H,30,31)
- InChI Key: LQYPFNMSJWPGFK-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CCC(C(N(CC)CCC(=O)O)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 462.21547206g/mol
- Monoisotopic Mass: 462.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 746
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 95.9Ų
3-{N-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1555296-0.05g |
3-{N-ethyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2171887-73-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1555296-0.1g |
3-{N-ethyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2171887-73-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1555296-0.25g |
3-{N-ethyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2171887-73-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1555296-0.5g |
3-{N-ethyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2171887-73-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1555296-1.0g |
3-{N-ethyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2171887-73-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1555296-2.5g |
3-{N-ethyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2171887-73-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1555296-5.0g |
3-{N-ethyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2171887-73-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1555296-10.0g |
3-{N-ethyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2171887-73-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1555296-50mg |
3-{N-ethyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2171887-73-1 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1555296-100mg |
3-{N-ethyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2171887-73-1 | 100mg |
$2963.0 | 2023-09-25 |
3-{N-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}propanoic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 3-{N-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}propanoic acid
3-{N-Ethyl-1-[5-(9H-fluoren-9-ylmethoxycarbonylamino)cyclohex-3-en-1-yl]formamido}propanoic Acid
The compound 3-{N-Ethyl-1-[5-(9H-fluoren-9-ylmethoxycarbonylamino)cyclohex-3-en-1-yl]formamido}propanoic Acid (CAS No. 2171887-73-1) is a complex organic molecule with significant potential in the fields of drug discovery and materials science. This compound is characterized by its intricate structure, which includes a cyclohexene ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a formamide moiety. The presence of these functional groups makes it highly versatile and amenable to various chemical modifications, which can be exploited for targeted applications.
The Fmoc group is a well-known protecting group in peptide synthesis, often used to prevent unwanted side reactions during the synthesis of complex molecules. In this compound, the Fmoc group is attached to an amino group on the cyclohexene ring, which suggests that this molecule may have been synthesized using solid-phase peptide synthesis techniques. The cyclohexene ring itself is a six-membered ring with one double bond, providing structural rigidity and potentially influencing the molecule's pharmacokinetic properties.
Recent studies have highlighted the importance of such molecules in drug design, particularly in the development of bioactive compounds with high specificity and efficacy. The formamide moiety in this compound is known to enhance solubility and improve bioavailability, making it an attractive candidate for pharmaceutical applications. Additionally, the N-Ethyl group introduces hydrophobicity, which can influence the molecule's partition coefficient and overall stability.
One of the most promising areas of research involving this compound is its potential use in targeted drug delivery systems. The combination of the Fmoc group and the cyclohexene ring creates a unique structure that can be modified to attach various ligands or targeting molecules. For instance, researchers have explored the use of similar compounds as carriers for anticancer drugs, where the Fmoc group serves as a protective shield until the drug reaches its target site.
In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions, oxidation steps, and protection/deprotection strategies. The synthesis typically begins with the preparation of intermediates that contain the Fmoc group and the cyclohexene ring. These intermediates are then subjected to coupling reactions with appropriate reagents to introduce the formamide and propanoic acid moieties.
The propanoic acid at the end of this molecule adds another layer of functionality by providing carboxylic acid groups that can participate in hydrogen bonding or act as sites for further chemical modifications. This feature makes it possible to create derivatives with diverse biological activities, such as enzyme inhibitors or receptor agonists.
From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods allow for precise determination of its molecular structure and purity, ensuring that it meets rigorous quality control standards required for pharmaceutical applications.
In conclusion, 3-{N-Ethyl-1-[5-(9H-fluoren-9-ylmethoxycarbonylamino)cyclohex-3-en-1-yllformamido}propanoic Acid represents a cutting-edge molecule with immense potential in various scientific domains. Its unique structure and functional groups make it a valuable tool for researchers working on innovative solutions in drug discovery and materials science. As ongoing research continues to uncover new applications for this compound, its role in advancing modern medicine is expected to grow significantly.
2171887-73-1 (3-{N-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)